Cas no 136656-07-0 (Timosaponin BII)
Timosaponin BII (prototimosaponin a III) is a steroidal saponin found in the rhizome of Anemarrhena asphodeloides Timosaponin BII has neuroprotective \ anti-inflammatory and antioxidant activities
Timosaponin BII structure
Timosaponin BII Properties
Names and Identifiers
-
- Timosaponin B II
- Timosaponin BⅡ
- TimosaponinB-Ⅱ
- N1929
- Timosaponinb-II
- Prototimosaponin A III
- Timosaponin Bii
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6
- Officinalisinin I
- Melongoside N
- MEGxp0_001327
- BCP12438
- Timosaponin BII pound>>Prototimosaponin AIII
- DTXSID80704897
- AC-8054
- Timosaponin-BII
- PUBCHEM_53486384
- 136656-07-0
- AKOS025402320
- Officinalisnin I
- Timosaponin B2
- CCG-270574
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- Q-100140
- CHEBI:184112
- CHEMBL454275
- HMS3887C11
- Prototimosaponin AIII
- AKOS037514868
- s9273
- (2R,3R,4S,5S,6R)-2-((2S)-4-((1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-((2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosan-6-yl)-2-methylbutoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- Timosaponin BII
- +Expand
-
- MFCD30179489
- SORUXVRKWOHYEO-UHFFFAOYSA-N
- 1S/C45H76O19/c1-19(18-58-40-37(55)34(52)31(49)27(15-46)60-40)7-12-45(57)20(2)30-26(64-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)59-42-39(36(54)33(51)29(17-48)62-42)63-41-38(56)35(53)32(50)28(16-47)61-41/h19-42,46-57H,5-18H2,1-4H3
- O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])(C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H]
Computed Properties
- 920.49808g/mol
- 0
- 0.7
- 12
- 19
- 13
- 920.49808g/mol
- 920.49808g/mol
- 307Ų
- 64
- 1560
- 0
- 26
- 1
- 0
- 0
- 1
- 921.1
Experimental Properties
- -1.77920
- 307.37000
- 1.627
- 1033.645°C at 760 mmHg
- 187-189°C
- 573℃
- Powder
- 1.43
Timosaponin BII Price
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Timosaponin BII Related Literature
-
Ingela Sundström,Joris Arts,Douglas Westerlund,Per E. Andrén Analyst, 2010,135, 405-413
-
Scott K. Silverman Mol. BioSyst., 2007,3, 24-29
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N. Köse,I. W. Schie,C. Krafft Anal. Methods, 2018,10, 2785-2791
-
5. Front cover
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T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
-
Leila Zeiri,Yael Levi-Kalisman Nanoscale, 2013,5, 10487-10493
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Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
136656-07-0 (Timosaponin BII) Related Products
- 11024-24-1(digitonin)
- 41059-79-4(timosaponin A-III)
- 69884-00-0(Pseudoginsenoside F11)
- 83207-58-3(Astragaloside A)
- 84687-42-3(Astragaloside III)
- 84687-43-4(Astragaloside IV)
- 113982-32-4(b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-)
- 156764-82-8((2R,3R,4S,5S,6R)-2-[(2R)-2-[(1R,2S,2'R,4Ar,4bR,6aR,7R,8S,10aR,10bR,12aS)-8-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-1-hydroxy-7-(hydroxymethyl)-4a,4b,7,10a-tetramethylspiro[3,4,5,6,6a,8,9,10,10b,11,12,12a-dodecahydro-1H-chrysene-2,5'-oxane]-2'-yl]propoxy]-6-(hydroxymethyl)oxane-3,4,5-triol)
- 97-30-3(Alpha-D-Methylglucoside)
- 96-82-2(Lactobionic acid)
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